![molecular formula C12H14N4O2 B5593312 N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine](/img/structure/B5593312.png)
N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine
Overview
Description
Synthesis Analysis
Synthesis of N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine and related compounds often involves the condensation reaction of amines with aldehydes in the presence of an acid catalyst. For example, N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide was synthesized from an acid-catalyzed reaction of 5-methyl-1-phenyl-1H-1,2,3- triazole-4-carbohydrazide and 4-methoxybenzaldehyde in ethanol under reflux conditions (Alotaibi et al., 2018).
Molecular Structure Analysis
The molecular structure of compounds similar to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine has been elucidated using techniques like single crystal X-ray diffraction, nuclear magnetic resonance (NMR), and mass spectroscopy. These techniques provide detailed insights into the molecular geometry, bonding, and electronic structure of the compounds (Alotaibi et al., 2018).
Scientific Research Applications
Antimicrobial Activities
- Some novel 1,2,4-triazole derivatives, including those structurally related to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, have been synthesized and evaluated for their antimicrobial activities. These compounds showed good to moderate activities against various microorganisms (Bektaş et al., 2007).
Synthesis and Structural Analysis
- N4O3 amine phenol ligands, closely related to the chemical structure , have been synthesized and characterized. These ligands and their lanthanide complexes, including structures resembling N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, were reported (Liu et al., 1993).
Pharmacological Correction of Fatigue
- Derivatives of 1,2,4-triazole, similar to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, were analyzed for their anti-fatigue effects. The study concluded that these compounds did not show significant anti-fatigue effects, but modifications in their molecular structure led to increased actoprotective effect (Safonov, 2018).
Chemical Synthesis and Structure Elucidation
- A compound similar to the one , N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide, was synthesized and its structure was confirmed through various spectroscopic techniques (Alotaibi et al., 2018).
Antioxidant and α-Glucosidase Inhibitory Activities
- Schiff bases containing 1,2,4-triazole and pyrazole rings, structurally related to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, were synthesized and evaluated for their antioxidant and α-glucosidase inhibitory activities. They displayed significant inhibitory potentials (Pillai et al., 2019).
Lipase and α-Glucosidase Inhibition
- Studies on 1,2,4-triazole derivatives, structurally similar to N-(4-ethoxy-3-methoxybenzylidene)-4H-1,2,4-triazol-4-amine, revealed their potential in inhibiting lipase and α-glucosidase, suggesting their relevance in therapeutic applications (Bekircan et al., 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(E)-1-(4-ethoxy-3-methoxyphenyl)-N-(1,2,4-triazol-4-yl)methanimine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2/c1-3-18-11-5-4-10(6-12(11)17-2)7-15-16-8-13-14-9-16/h4-9H,3H2,1-2H3/b15-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTYNWKXVBXOGOU-VIZOYTHASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=NN2C=NN=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)/C=N/N2C=NN=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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